3-(allylthio)-1H-1,2,4-triazol-5-amine
Overview
Description
3-(Allylthio)-1H-1,2,4-triazol-5-amine (ATTA) is an organic compound that can be used as a synthetic reagent in laboratories for various scientific research applications. It is a heterocyclic amine that is derived from the condensation reaction of an amine and an allylthio compound. ATTA has been studied for its potential use in drug synthesis, as well as for its biochemical and physiological effects.
Scientific Research Applications
Antimicrobial Properties
The compound “3-(allylthio)-1H-1,2,4-triazol-5-amine” could potentially have antimicrobial properties. This is inferred from the fact that certain derivatives of carvacrol, a phenolic moiety containing monoterpenoid compound, possess antimicrobial action against microbial pathogens . The carvacrol sulfonamide derivatives were synthesized by inserting selected amines at the carvacrol aromatic ring .
Anticancer Activities
There is a possibility that “3-(allylthio)-1H-1,2,4-triazol-5-amine” could be used in anticancer research. This is based on the fact that carvacrol has been reported to have diverse pharmacological activities, including anticancer activities .
Antioxidant Properties
The compound could potentially have antioxidant properties. This is inferred from the fact that carvacrol has been reported to have antioxidant activities .
Hepatoprotective Properties
There is a possibility that “3-(allylthio)-1H-1,2,4-triazol-5-amine” could be used in hepatoprotective research. This is based on the fact that carvacrol has been reported to have hepatoprotective activities .
Anti-inflammatory Properties
The compound could potentially have anti-inflammatory properties. This is inferred from the fact that carvacrol has been reported to have anti-inflammatory activities .
Antispasmodic Properties
There is a possibility that “3-(allylthio)-1H-1,2,4-triazol-5-amine” could be used in antispasmodic research. This is based on the fact that carvacrol has been reported to have antispasmodic activities .
properties
IUPAC Name |
3-prop-2-enylsulfanyl-1H-1,2,4-triazol-5-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8N4S/c1-2-3-10-5-7-4(6)8-9-5/h2H,1,3H2,(H3,6,7,8,9) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PDICOVQLIAKCRF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCSC1=NNC(=N1)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8N4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
156.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(allylthio)-1H-1,2,4-triazol-5-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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